Cas no 157241-86-6 (2-Imidazolidinethione,4,5-dimethyl-, (4R-trans)- (9CI))

2-Imidazolidinethione,4,5-dimethyl-, (4R-trans)- (9CI) structure
157241-86-6 structure
Product Name:2-Imidazolidinethione,4,5-dimethyl-, (4R-trans)- (9CI)
CAS No:157241-86-6
MF:C5H10N2S
MW:130.211299419403
CID:107721
PubChem ID:12223285
Update Time:2025-04-18

2-Imidazolidinethione,4,5-dimethyl-, (4R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Imidazolidinethione,4,5-dimethyl-, (4R-trans)- (9CI)
    • MLV 3077D
    • 2-Imidazolidinethione,4,5-dimethyl-,(4R-trans)-(9CI)
    • (4R,5R)-4,5-Dimethylimidazolidine-2-thione
    • AKOS006375996
    • 157241-86-6
    • Inchi: 1S/C5H10N2S/c1-3-4(2)7-5(8)6-3/h3-4H,1-2H3,(H2,6,7,8)/t3-,4-/m1/s1
    • InChI Key: GYAHKUOFGNDLJV-QWWZWVQMSA-N
    • SMILES: S=C1N[C@H](C)[C@@H](C)N1

Computed Properties

  • Exact Mass: 130.05600
  • Monoisotopic Mass: 130.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 56.15000
  • LogP: 0.89870
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